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Compound of Interest

Compound Name: Pseudolaroside A

Cat. No.: B15593513

These application notes provide a comprehensive overview and detailed protocols for utilizing
Pseudolaric Acid B (PAB), a bioactive diterpene acid, in cell-based assays. PAB has
demonstrated significant anti-cancer properties, making it a compound of interest for
researchers in oncology and drug development. The following protocols are designed for
scientists investigating the cytotoxic and apoptotic effects of PAB on cancer cell lines.

Introduction

Pseudolaric Acid B (PAB) is a natural compound isolated from the root and trunk bark of
Pseudolarix kaempferi. It has been shown to exhibit potent cytotoxic effects across a variety of
cancer cell lines.[1] The primary mechanisms of action include the induction of apoptosis and
cell cycle arrest at the G2/M phase.[1][2] These effects are mediated through the regulation of
key signaling pathways, including the p53 and Bcl-2 pathways, and the activation of caspases.

[1]

Mechanism of Action

PAB exerts its anti-cancer effects through a multi-faceted approach. It has been shown to up-
regulate the tumor suppressor protein p53 and down-regulate the anti-apoptotic protein Bcl-2.
[1] This shift in the balance of pro- and anti-apoptotic proteins leads to the activation of
executioner caspases, such as caspase-3, which then cleave various cellular substrates,
ultimately resulting in programmed cell death or apoptosis.[1] Furthermore, PAB can induce cell
cycle arrest in the G2/M phase, thereby inhibiting cell proliferation.[1]
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Quantitative Data Summary

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
Pseudolaric Acid B in various human hepatocellular carcinoma (HCC) cell lines after 72 hours
of treatment.

Cell Line IC50 (pM)
HepG2 1.58
SK-Hep-1 1.90
Huh-7 2.06

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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